Cas no 1804853-96-0 (Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate)

Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate is a fluorinated pyridine derivative with a molecular structure featuring both trifluoromethoxy and trifluoromethyl substituents, enhancing its electronic and steric properties. The presence of an aminomethyl group at the 3-position and an ester functionality at the 4-position makes it a versatile intermediate for pharmaceutical and agrochemical applications. Its trifluoromethyl and trifluoromethoxy groups contribute to improved metabolic stability and lipophilicity, which are advantageous in drug design. The compound’s reactivity allows for further functionalization, enabling the synthesis of more complex molecules. High purity and well-defined structural characteristics ensure reproducibility in research and industrial processes.

Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate structure

1804853-96-0 structure

Product Name:Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate

CAS No:1804853-96-0

MF:C₁₂H₁₂F₆N₂O₃

MW:346.225704193115

CID:4812888

Update Time:2025-05-26

Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate
- Inchi： 1S/C12H12F6N2O3/c1-2-22-9(21)4-6-3-8(23-12(16,17)18)20-10(7(6)5-19)11(13,14)15/h3H,2,4-5,19H2,1H3
- InChI Key： RIFZAJOESNJBFE-UHFFFAOYSA-N
- SMILES： FC(C1C(CN)=C(C=C(N=1)OC(F)(F)F)CC(=O)OCC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 401
XLogP3: 2.3
Topological Polar Surface Area: 74.4

Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029082336-1g	Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate	1804853-96-0	97%	1g	$1,549.60	2022-04-01

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Additional information on Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate

Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate (CAS No. 1804853-96-0): A Comprehensive Overview

Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate (CAS No. 1804853-96-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The structure of Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate is characterized by a pyridine ring substituted with an aminomethyl group at the 3-position, a trifluoromethoxy group at the 6-position, and a trifluoromethyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the pharmacological potential of Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate has also shown potential in neurodegenerative disorders. Research conducted at the University of California, San Francisco, found that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in diseases like Alzheimer's and Parkinson's. The mechanism of action involves the modulation of intracellular signaling pathways, particularly those involving MAPK and PI3K/Akt.

The synthesis of Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate has been optimized to ensure high yields and purity. A typical synthetic route involves the reaction of 6-trifluoromethoxy-2-trifluoromethylpyridine-3-carbaldehyde with ethyl glycinate hydrochloride in the presence of a base, followed by reductive amination to introduce the aminomethyl group. This multi-step process has been refined to minimize side reactions and improve overall efficiency.

The pharmacokinetic properties of Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, it exhibits low toxicity in animal models, suggesting a favorable safety profile for clinical development.

Several clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate in human subjects. Early phase I trials have shown promising results, with no serious adverse events reported at therapeutic doses. These findings have paved the way for phase II trials focusing on specific indications such as chronic pain and neurodegenerative disorders.

In conclusion, Ethyl 3-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate (CAS No. 1804853-96-0) represents a promising compound with significant potential in various therapeutic areas. Its unique structure and pharmacological properties make it an attractive candidate for further research and development. As more clinical data become available, it is anticipated that this compound will play an important role in advancing treatments for inflammatory diseases and neurodegenerative disorders.